N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine

• Molecular Formula: C18H15F2NO
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-[[5-(2-fluorophenyl)furan-2-yl]methyl]methanamine
• InChI: InChI=1S/C18H15F2NO/c19-14-7-5-13(6-8-14)11-21-12-15-9-10-18(22-15)16-3-1-2-4-17(16)20/h1-10,21H,11-12H2
• InChI Key: ZREPDJHMVOQFEI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)CNCC3=CC=C(C=C3)F)F

Description

N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine, also known as F2F-DMA, is a novel compound that has shown promise in scientific research. This compound is a member of the amphetamine class of drugs and has been found to have potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine involves the interaction with dopamine and norepinephrine transporters in the brain. This compound acts as a substrate for these transporters, leading to increased release of dopamine and norepinephrine. This results in increased locomotor activity and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to enhance the release of dopamine and norepinephrine in the brain, leading to increased locomotor activity and improved cognitive function. This compound has also been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine in lab experiments is its ability to enhance the release of dopamine and norepinephrine in the brain. This can be useful in studying the central nervous system and its functions. However, one of the limitations of using this compound is its potential for abuse due to its amphetamine-like properties.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine. One area of research is the potential use of this compound in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is the development of new compounds based on the structure of this compound that may have even greater potential for scientific research.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise in scientific research. Its ability to enhance the release of dopamine and norepinephrine in the brain makes it a useful tool for studying the central nervous system. While there are limitations to its use, the potential for future research and development is great.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine involves the reaction between 2-fluorobenzaldehyde and 5-(2-fluorophenyl)-2-furanmethanol in the presence of sodium borohydride. The resulting intermediate is then reacted with 4-fluorobenzyl chloride to form this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-N-{[5-(2-fluorophenyl)-2-furyl]methyl}amine has shown potential in scientific research as a tool for studying the central nervous system. It has been found to enhance the release of dopamine and norepinephrine in the brain, leading to increased locomotor activity and improved cognitive function. This compound has also been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.